6-(3-Chloro-4-methoxyphenyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(3-chloro-4-methoxyphenyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H18ClN5O4/c1-10-8-23-15-16(22(3)19(28)24(17(15)27)9-11(2)26)21-18(23)25(10)12-5-6-14(29-4)13(20)7-12/h5-8H,9H2,1-4H3
• InChI Key: OILVKUUNFOATLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4=CC(=C(C=C4)OC)Cl)N(C(=O)N(C3=O)CC(=O)C)C
• Molecular Formula: C19H18ClN5O4
• Molecular Weight: 415.8 g/mol

Description

6-(3-Chloro-4-methoxyphenyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C19H18ClN5O4 and its molecular weight is 415.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on mesoionic compounds similar to the specified compound has led to the synthesis of mesoionic purinone analogs, which demonstrate significant chemical reactivity and potential for further modification (Coburn & Taylor, 1982). These analogs have been shown to undergo hydrolytic ring-opening reactions, highlighting their chemical versatility and potential for diverse applications in scientific research. Further exploration into the structure-activity relationships of arylimidazopyridine compounds revealed that certain structural modifications can enhance their pharmacological activities, indicating the importance of chemical structure in determining biological function (Robertson et al., 1985).

Potential Pharmacological Applications

The synthesis of imidazo[2,1-f]purine-2,4-dione derivatives and their preliminary pharmacological evaluation have identified compounds with potential anxiolytic and antidepressant activities (Zagórska et al., 2009). This research suggests that certain structural features of these compounds may be beneficial for the development of new therapeutic agents targeting mental health disorders.

Structural Analysis and Reactivity Studies

A detailed spectroscopic analysis and molecular docking study of imidazole derivatives, including investigations into their reactive properties through DFT and molecular dynamics simulations, have provided insights into their stability, reactivity, and potential interactions with biological targets (Thomas et al., 2018). Such studies are essential for understanding the fundamental properties of these compounds and their potential applications in medicinal chemistry and drug design.